2-Cyclopropoxy-1,4-diisopropylbenzene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-Cyclopropoxy-1,4-diisopropylbenzene is an aromatic ether featuring a cyclopropoxy substituent at the 2-position and isopropyl groups at the 1- and 4-positions of the benzene ring. Such structures are of interest in organic synthesis, materials science, and pharmaceutical research due to their steric and electronic properties.
Properties
Molecular Formula |
C15H22O |
|---|---|
Molecular Weight |
218.33 g/mol |
IUPAC Name |
2-cyclopropyloxy-1,4-di(propan-2-yl)benzene |
InChI |
InChI=1S/C15H22O/c1-10(2)12-5-8-14(11(3)4)15(9-12)16-13-6-7-13/h5,8-11,13H,6-7H2,1-4H3 |
InChI Key |
KJOKIVKRCCJYOV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)C(C)C)OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Cyclopropoxy-1,4-diisopropylbenzene typically involves the alkylation of 1,4-diisopropylbenzene with cyclopropyl alcohol in the presence of a strong acid catalyst. The reaction conditions often include elevated temperatures and an inert atmosphere to prevent oxidation. The general reaction scheme is as follows:
Alkylation Reaction:
Industrial Production Methods
In an industrial setting, the production of 2-Cyclopropoxy-1,4-diisopropylbenzene may involve continuous flow reactors to ensure consistent product quality and yield. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency of the process. Additionally, purification steps such as distillation and recrystallization are employed to obtain the desired compound in high purity.
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropoxy-1,4-diisopropylbenzene can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the cyclopropoxy group to a hydroxyl group.
Substitution: Electrophilic aromatic substitution reactions can introduce additional functional groups onto the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions, respectively.
Major Products Formed
Oxidation: Formation of cyclopropanone derivatives or carboxylic acids.
Reduction: Formation of 2-hydroxy-1,4-diisopropylbenzene.
Substitution: Formation of halogenated or nitrated derivatives of 2-Cyclopropoxy-1,4-diisopropylbenzene.
Scientific Research Applications
2-Cyclopropoxy-1,4-diisopropylbenzene has several applications in scientific research, including:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the production of specialty chemicals and materials, such as polymers and resins.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-1,4-diisopropylbenzene involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group can participate in hydrogen bonding and hydrophobic interactions, influencing the compound’s binding affinity and specificity. The isopropyl groups contribute to the compound’s lipophilicity, affecting its solubility and distribution within biological systems.
Comparison with Similar Compounds
Comparison with Similar Compounds
The evidence exclusively describes caffeic acid (3,4-Dihydroxybenzeneacrylic acid) , which is structurally and functionally unrelated to 2-Cyclopropoxy-1,4-diisopropylbenzene . Key discrepancies include:
The lack of data on 2-Cyclopropoxy-1,4-diisopropylbenzene or its analogs (e.g., other aryl ethers or substituted benzenes) in the provided evidence precludes a meaningful comparison. For instance, critical parameters like reactivity, solubility, stability, or synthetic utility cannot be analyzed without references .
Critical Limitations of the Evidence
- The provided material focuses on caffeic acid, a polyphenol with distinct applications (e.g., antioxidants, supplements) unrelated to the target compound.
- No data on 2-Cyclopropoxy-1,4-diisopropylbenzene’s synthesis, properties, or analogs are included.
- The requirement for diversified references and professional/authoritative sources cannot be met due to the absence of relevant data.
Recommendations
To address the query accurately, the following steps are necessary:
Provide peer-reviewed articles or patents describing 2-Cyclopropoxy-1,4-diisopropylbenzene ’s synthesis, characterization, or applications.
Include data on structurally similar compounds (e.g., 2-methoxy-1,4-diisopropylbenzene , 2-ethoxy-1,4-diisopropylbenzene ) for comparative analysis.
Supply physicochemical data (e.g., melting point, solubility, spectral profiles) for the target compound.
Without such evidence, the requested article cannot be generated in a professional or authoritative manner.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
